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Compound of Interest

Compound Name: Einecs 302-402-4

Cat. No.: B12674186

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data on the physicochemical properties of 2-hexyldecyl benzoate is
limited in publicly available literature. This guide provides available estimated information for 2-
hexyldecyl benzoate and presents experimental data for structurally analogous compounds,
namely 2-ethylhexyl benzoate and hexyl benzoate, for comparative purposes. The
experimental protocols described are general methods for the characterization of benzoate
esters.

Introduction

2-Hexyldecyl benzoate is a benzoate ester characterized by a C16 branched-chain alkyl group.
Its molecular structure suggests properties that are of interest in various applications, including
cosmetics, pharmaceuticals, and industrial formulations, where it may function as an emollient,
solvent, or plasticizer. An understanding of its physicochemical properties is crucial for
formulation development, quality control, and safety assessment. This technical guide
summarizes the available data for 2-hexyldecyl benzoate and provides a comparative analysis
with related, better-characterized benzoate esters.

Physicochemical Properties
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Quantitative data for 2-hexyldecyl benzoate is sparse. The following tables summarize the

available estimated data for the target compound and the experimental data for the analogous

compounds 2-ethylhexyl benzoate and hexyl benzoate.

Table 1: Physicochemical Properties of 2-Hexyldecyl Benzoate (Estimated)

Property

Value

Water Solubility

0.0001055 mg/L @ 25 °C (estimated)

Solubility in Organic Solvents

Soluble in alcohol

Table 2: Comparative Physicochemical Properties of Analogous Benzoate Esters

Property

2-Ethylhexyl Benzoate

Hexyl Benzoate

Molecular Formula

C15H2202

C13H1802[1][2]

Molecular Weight 234.33 g/mol [3] 206.28 g/mol [1][4]

Appearance Colorless, clear oily liquid[3][5]  Clear, colorless liquid[1][4][6]
Woody, green, piney,

Odor Mild ethereal[3][5] v 9 piney

balsamic[4]

Specific Gravity / Density

0.963 - 0.973 @ 20 °C[3][5]

0.979 @ 21.5 °C[4]; 0.98
g/lcm3[1]

Refractive Index

1.487 - 1.497 @ 20 °C[3][5]

1.491 - 1.494 @ 20 °C[1]

Boiling Point

312 - 314 °C @ 760 mmHg[5]

272 °C @ 760 mmHg[4][6]

Flash Point

131.67 °C[5]

> 110 °C[6]

Vapor Pressure

0.001 mmHg @ 25 °C
(estimated)[5]

0.003 mmHg @ 25 °C
(estimated)[6]

Water Solubility

1.061 mg/L @ 25 °C
(estimated)[7]

<1 mg/mL @ 20 °C[4]

Solubility in Organic Solvents

Soluble in ethanol[3]

Soluble in alcohol[6]
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Experimental Protocols

The following are detailed methodologies for determining the key physicochemical properties of

benzoate esters.

Determination of Specific Gravity

Specific gravity is typically determined using a pycnometer or a specific gravity bottle.

o Apparatus: Pycnometer or specific gravity bottle, analytical balance, thermostatically
controlled water bath.

e Procedure:

[¢]

Clean and dry the pycnometer and weigh it empty.

o Fill the pycnometer with distilled water and place it in the water bath at a specified
temperature (e.g., 20 °C) until it reaches thermal equilibrium.

o Adjust the water level to the calibration mark, ensuring no air bubbles are present.
o Remove the pycnometer from the bath, wipe it dry, and weigh it.
o Empty and dry the pycnometer, then fill it with the sample ester.

o Repeat the thermal equilibration, volume adjustment, and weighing steps as with the
water.

o The specific gravity is calculated as the ratio of the mass of the ester to the mass of the

water.

Determination of Refractive Index

The refractive index is measured using a refractometer, such as an Abbe refractometer.

o Apparatus: Abbe refractometer, constant temperature water circulator, light source (e.g.,
sodium lamp, 589 nm), dropper.

e Procedure:
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o Standardize the refractometer with a liquid of known refractive index, such as distilled
water (n_D = 1.3330 at 20°C).

o Ensure the prisms of the refractometer are clean and dry.
o Place a few drops of the sample onto the lower prism and close the prisms.
o Allow the sample to thermally equilibrate for a few minutes.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus.

o Align the dividing line with the crosshairs in the eyepiece.

o Read the refractive index from the scale.

Determination of Boiling Point

The boiling point can be determined by distillation or micro-methods.

o Apparatus (Distillation): Round-bottom flask, heating mantle, condenser, thermometer,
distillation head, receiving flask.

e Procedure (Distillation):
o Place the sample in the round-bottom flask with boiling chips.

o Set up the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation head.

o Heat the sample to a gentle boil and observe the temperature at which the vapor and
liquid are in equilibrium. This is recorded as the boiling point.

o Apparatus (Micro-method): Capillary tube, small test tube, thermometer, heating bath (e.qg.,
Thiele tube).[8]

e Procedure (Micro-method):

o A small amount of the sample is placed in the test tube.[8]
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o A capillary tube, sealed at one end, is inverted and placed in the test tube.[8]

o The apparatus is heated, and the temperature at which a steady stream of bubbles
emerges from the capillary tube is noted.[8]

o The heat is removed, and the temperature at which the liquid is drawn back into the
capillary tube is the boiling point.[8]

Determination of Solubility

Solubility is determined by observing the dissolution of the solute in a solvent.
o Apparatus: Test tubes, vortex mixer, analytical balance.

e Procedure (Qualitative):

[¢]

Add a small, measured amount of the ester to a test tube.

[e]

Add a measured volume of the solvent (e.g., water, ethanol) in small increments.

o

After each addition, vigorously mix the contents.

[¢]

Observe whether the ester dissolves to form a clear, homogeneous solution.

o Procedure (Quantitative):
o Prepare a saturated solution of the ester in the solvent at a specific temperature.
o Carefully separate the undissolved solute.

o Determine the concentration of the ester in the saturated solution using an appropriate
analytical technique (e.g., chromatography, spectroscopy).

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physicochemical characterization of
a benzoate ester.

Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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